Cas no 885519-38-0 (5-Hydroxy-3-iodoindazole)

• Product name: 5-Hydroxy-3-iodoindazole
• CAS No: 885519-38-0
• MF: C₇H₅IN₂O
• MW: 260.031873464584
• CID: 840986
• PubChem ID: 24728255

5-Hydroxy-3-iodoindazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-indazol-5-ol
• 5-HYDROXY-3-IODOINDAZOLE
• 885519-38-0
• AKOS016010845
• AMY9775
• DTXSID00646306
• SCHEMBL18535138
• 3-iodo-2H-indazol-5-ol
• CS-0007700
• 5-Hydroxy-3-iodoindazole

• MDL： MFCD07781665
• Inchi： InChI=1S/C7H5IN2O/c8-7-5-3-4(11)1-2-6(5)9-10-7/h1-3,11H,(H,9,10)
• InChI Key： VVYKAQOZDUWBOD-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1O)C(=NN2)I

Computed Properties

• Exact Mass: 259.94466g/mol
• Monoisotopic Mass: 259.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų
• XLogP3: 1.9

Experimental Properties

• Density: 2.249±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles